Cas no 2138811-89-7 (Butanoic acid, 2-[(3-bromo-2-thienyl)methylene]-)

• Product Name: Butanoic acid, 2-[(3-bromo-2-thienyl)methylene]-
• CAS No: 2138811-89-7
• MF: C₉H₉BrO₂S
• MW: 261.135560750961
• CID: 5261468
• Update Time: 2025-06-09

Butanoic acid, 2-[(3-bromo-2-thienyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(3-bromo-2-thienyl)methylene]-

• Inchi： 1S/C9H9BrO2S/c1-2-6(9(11)12)5-8-7(10)3-4-13-8/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： ZRYLANPZBVQPEJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=CC1SC=CC=1Br)CC

Additional information on Butanoic acid, 2-[(3-bromo-2-thienyl)methylene]-

Butanoic acid, 2-[(3-bromo-2-thienyl)methylene]- (CAS No. 2138811-89-7): A Comprehensive Overview

Butanoic acid, 2-[(3-bromo-2-thienyl)methylene]-, identified by its Chemical Abstracts Service number (CAS No. 2138811-89-7), is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in various scientific domains. The presence of a butanoic acid moiety combined with a 3-bromo-2-thienylmethylene group suggests a complex interplay of electronic and steric effects, which may contribute to its distinctive chemical properties.

The molecular structure of Butanoic acid, 2-[(3-bromo-2-thienyl)methylene]-, consists of a four-carbon chain (butanoic acid) functionalized at the second carbon with a conjugated system involving a thiophene ring and a bromine substituent. This arrangement not only influences its reactivity but also opens up possibilities for diverse chemical modifications and applications. The bromine atom in the 3-bromo-2-thienyl moiety is particularly noteworthy, as it can serve as a handle for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in thiophene-based compounds due to their wide range of biological activities. The thiophene ring in Butanoic acid, 2-[(3-bromo-2-thienyl)methylene]-, is known to exhibit various pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The combination of this heterocyclic system with the butanoic acid moiety may enhance its bioactivity, making it a valuable scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The bromine substituent on the thiophene ring allows for electrophilic aromatic substitution reactions, which can be leveraged to introduce additional functional groups. This flexibility makes Butanoic acid, 2-[(3-bromo-2-thienyl)methylene]-, a versatile building block for organic synthesis.

Recent studies have explored the use of Butanoic acid derivatives in the development of novel therapeutic agents. For instance, researchers have investigated the antimicrobial properties of various thiophene-containing compounds and have found that modifications to the butanoic acid moiety can significantly alter their activity against different bacterial strains. The presence of a bromo group has been shown to enhance binding affinity to biological targets, potentially leading to more effective drugs.

The compound's structural features also make it an attractive candidate for material science applications. The conjugated system formed by the thiophene ring and the double bond can influence electronic properties, making it suitable for use in organic electronics or as a component in advanced materials. Furthermore, the butanoic acid group can serve as a anchor for further chemical modifications, allowing for the creation of polymers or coatings with tailored properties.

In conclusion, Butanoic acid, 2-[(3-bromo-2-thienyl)methylene]- (CAS No. 2138811-89-7) is a multifaceted compound with significant potential in both pharmaceutical and material science research. Its unique molecular structure, featuring both a butanoic acid moiety and a 3-bromo-2-thienylmethylene group, offers opportunities for diverse chemical modifications and applications. As research continues to uncover new uses for thiophene-based compounds, this compound is likely to play an increasingly important role in scientific advancements.